3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one

• IUPAC Name: 3-amino-1-(3-methylbut-2-enyl)pyridin-2-one
• InChI: InChI=1S/C10H14N2O/c1-8(2)5-7-12-6-3-4-9(11)10(12)13/h3-6H,7,11H2,1-2H3
• InChI Key: LVUCAQPBJJCMTD-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCN1C=CC=C(C1=O)N)C
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one (3-AMDP) is a unique and versatile compound that is used in a variety of scientific research applications. It is a heterocyclic organic compound, which is composed of a ring of five atoms, with three nitrogen, one carbon, and one oxygen atom. 3-AMDP has a wide range of applications in pharmaceuticals, cosmetics, and other industries, due to its unique chemical structure and properties.

Scientific Research Applications

3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one is used in a variety of scientific research applications, such as drug design and development, and the study of enzyme activity. It has also been used in the synthesis of a variety of pharmaceuticals and cosmetics, as well as in the study of the structure and function of proteins. 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one has also been used in the development of new materials for use in medical implants and devices.

Mechanism of Action

3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one acts as a substrate for enzymes, which catalyze the formation of a variety of compounds. The mechanism of action of 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one is not fully understood, however, it is believed to interact with the enzyme in a specific way, which results in the formation of the desired product.
Biochemical and Physiological Effects
3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as proteases and phosphodiesterases. It has also been found to modulate the activity of certain receptors, such as the adenosine receptor. In addition, 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one has been found to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one has a number of advantages and limitations when used in lab experiments. One of its major advantages is its low cost and availability, which makes it an ideal compound for use in research applications. Additionally, 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one is relatively stable, and its chemical structure is relatively simple, making it easy to work with. However, 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one is also relatively toxic, and its effects on organisms are not fully understood, so it should be used with caution.

Future Directions

There are a number of potential future directions for 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one research. These include the development of new pharmaceuticals and cosmetics, as well as the development of new materials for use in medical implants and devices. Additionally, further research into the mechanism of action of 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one is needed, in order to better understand its effects on organisms. Finally, further research into the biochemical and physiological effects of 3-Amino-1-(3-methylbut-2-en-1-yl)-1,2-dihydropyridin-2-one is needed, in order to develop new therapies and treatments.